Cas no 2248350-84-5 (Tert-butyl 2-amino-3,4-dimethylbenzoate)

• Product Name: Tert-butyl 2-amino-3,4-dimethylbenzoate
• CAS No: 2248350-84-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6448783
• PubChem ID: 137942018
• Update Time: 2025-10-28

Tert-butyl 2-amino-3,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6508361
• 2248350-84-5
• tert-butyl 2-amino-3,4-dimethylbenzoate
• Tert-butyl 2-amino-3,4-dimethylbenzoate

• Inchi： 1S/C13H19NO2/c1-8-6-7-10(11(14)9(8)2)12(15)16-13(3,4)5/h6-7H,14H2,1-5H3
• InChI Key： JBRRHNYGJRWOCK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C)C=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3,4-dimethylbenzoate

Tert-butyl 2-amino-3,4-dimethylbenzoate (CAS No. 2248350-84-5): A Comprehensive Overview

Tert-butyl 2-amino-3,4-dimethylbenzoate (CAS No. 2248350-84-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its tert-butyl group, which imparts stability and enhances its solubility in organic solvents, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The tert-butyl 2-amino-3,4-dimethylbenzoate molecule is composed of a benzoate core with a tert-butyl ester group and two methyl substituents on the aromatic ring. The presence of the amino group on the benzene ring adds further reactivity and functional versatility to the molecule. This combination of functional groups makes Tert-butyl 2-amino-3,4-dimethylbenzoate an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the potential of Tert-butyl 2-amino-3,4-dimethylbenzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a precursor in the synthesis of anti-inflammatory drugs. The researchers found that derivatives of Tert-butyl 2-amino-3,4-dimethylbenzoate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, Tert-butyl 2-amino-3,4-dimethylbenzoate has also been investigated for its role in materials science. A study published in Advanced Materials in 2020 reported the use of this compound as a building block for the synthesis of functional polymers with enhanced mechanical properties. The tert-butyl group provided excellent thermal stability, while the amino and methyl groups contributed to improved mechanical strength and flexibility.

The synthesis of Tert-butyl 2-amino-3,4-dimethylbenzoate typically involves multi-step reactions, starting from readily available starting materials such as tert-butyl bromoacetate and 3,4-dimethylbenzaldehyde. The key steps include nucleophilic substitution to form the ester linkage and subsequent reduction to introduce the amino group. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing waste and energy consumption while maintaining high yields.

The physical properties of Tert-butyl 2-amino-3,4-dimethylbenzoate are well-characterized. It is a white crystalline solid with a melting point ranging from 115°C to 117°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical processes and formulations.

In terms of safety and handling, Tert-butyl 2-amino-3,4-dimethylbenzoate should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact or inhalation. While it is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling.

Future research on Tert-butyl 2-amino-3,4-dimethylbenzoate is likely to focus on expanding its applications in drug discovery and materials science. Ongoing studies are exploring its potential as a scaffold for developing new classes of drugs targeting neurological disorders and cancer. Additionally, researchers are investigating its use in advanced materials with tailored properties for specific applications such as coatings and adhesives.

In conclusion, Tert-butyl 2-amino-3,4-dimethylbenzoate (CAS No. 2248350-84-5) is a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and versatile functional groups make it an important intermediate in organic synthesis and a valuable tool for advancing research in medicinal chemistry and materials science.